Journal Name:International Journal of Refrigeration
Journal ISSN:
IF:0
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Number of Articles Per Year:0
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International Journal of Refrigeration ( IF 0 ) Pub Date: 2021-04-28 , DOI:
10.1039/D1CE00392E
Carbon dots (CDs) with excellent optical properties were encapsulated into two fluorescent metal–organic frameworks (MOFs), namely, [Cd(HL)]·0.8H2O (1) and [Cd3(L)2]·3H2O (2) (H3L = 4-(5-carboxypyridin-2-yl)isophthalic acid). The as-prepared CDs@1 and CDs+2 not only retained the strong fluorescence activity of CDs, but also embedded Eu3+ ions in the hybrids to form dual-emitting Eu3+/CDs@1 and Eu3+/CDs+2. These novel composites emitted strong red light at room temperature and exhibited good fluorescence sensing capabilities for Fe3+ ions, p-nitrotoluene (p-NT) and 2,4-dinitrophenol (2,4-DNP) in water solutions with detection limits of 0.034 μM, 0.0096 μM, 0.062 μM and 0.0111 μM. These results indicate that 1A and 2A (activated products of Eu3+/CDs@1 and Eu3+/CDs+2) could be regarded as potential dual-functional fluorescent sensors with superior sensitivity and excellent selectivity.
International Journal of Refrigeration ( IF 0 ) Pub Date: , DOI:
10.1039/C1CE90095A
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International Journal of Refrigeration ( IF 0 ) Pub Date: , DOI:
10.1039/C2CE90110B
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International Journal of Refrigeration ( IF 0 ) Pub Date: 2016-09-02 , DOI:
10.1039/C6CE01276K
We show how chemical interactions between the growing material and the substrate affect the crystallization of Pb(Zr,Ti)O3 (PZT) thin films on SrTiO3-templated GaAs substrates. A liquid PZT precursor (sol) is spin-coated on STO/GaAs pseudo-substrates grown by molecular beam epitaxy and crystallized by annealing under air. Complete crystallization of the PZT layers cannot be achieved due to significant oxidation of the GaAs substrate which enhances As diffusion through the structure and further formation of parasitic compounds containing Pb, Sr and As due to the strong chemical affinity between As anions and Pb and Sr cations. These mechanisms are extensively studied based on X-ray diffraction measurements carried out in situ during annealing and on transmission electron microscopy experiments including energy-dispersive X-ray analyses.
International Journal of Refrigeration ( IF 0 ) Pub Date: 2014-06-18 , DOI:
10.1039/C4CE00771A
Pyrite star-shaped nickel diselenide and marcasite laminar iron diselenide particles were prepared by a solution chemical process using triethylene glycol as solvent. The influence of synthetic temperatures was investigated and the products were characterized by XRD, FESEM, TEM (SAED), Raman, UV–vis-NIR measurements.
International Journal of Refrigeration ( IF 0 ) Pub Date: 2019-10-04 , DOI:
10.1039/C9CE01453E
We report a catalyst-free growth of zinc nanocrystals with various morphologies on ionic liquid surfaces at room temperature. The typical width and length of the zinc nanorods and nanowires are 25–50 nm and 440–1704 nm, respectively, which are sensitive to the experimental conditions. The average size of the Zn crystal mounds with multiple concentric hexagonal terraces is around 260 nm, which increases slowly with the nominal deposition thickness and then saturates. The step thickness of the hexagonal terraces is about 18 nm. Based on the experimental results, a formation mechanism of the mounds is proposed.
International Journal of Refrigeration ( IF 0 ) Pub Date: 2013-08-13 , DOI:
10.1039/C3CE41504J
A chiral crystallization mechanism is proposed for crystals of achiral ammonium carboxylates on the basis of non-parallel face contacts between alkyl and naphthalene groups.
International Journal of Refrigeration ( IF 0 ) Pub Date: 2017-04-04 , DOI:
10.1039/C6CE02573K
Structural characterisation of a further series of crystalline solids in which [Ln(dipic)3]3− anions (dipic = pyridine-2,6-dicarboxylate; Ln = La, Gd) are accompanied by chiral Co(III)-containing cations provides new examples of layered lattices where sheets of anions and (cations + water) alternate. Δ,Λ-[Co(en)3]3+ (en = ethane-1,2-diamine) forms crystals where, depending on the degree of hydration, the cation sheets are either homo- or heterochiral but the anion sheets are always heterochiral. Δ-[Co(en)3]3+ provides lattices where the anion sheets remain heterochiral, resulting in unusual solids containing a single enantiomer of the cation along with both enantiomers of the chiral anion, rather than two diastereomeric crystals containing the separate anions. Classical resolution of the anions only appears to occur in the presence of a functionalised cage amine complex cation, Δ-[Co((NO2)2sar)]3+ (sar = sarcophagine = 3,6,10,13,16,19-hexa-azabicyclo[6.6.6]icosane) which gives crystals in which direct H-bonding interactions between the cations and anions are surprisingly limited and the success of the resolution requires consideration of a variety of other factors.
International Journal of Refrigeration ( IF 0 ) Pub Date: 2013-04-04 , DOI:
10.1039/C3CE40372F
High quality 3C-SiC nanowires are synthesized via thermal treatment of Ni/a-C/Si sandwich films. The nanowires obtained at 900 °C, under a low partial pressure of oxygen, consist of 20–50 mm diameter cores coated by an amorphous phase. The formation of 3C-SiC involves solid–liquid–solid mode and vapor–liquid–solid processes. The ability to synthesize SiC nanowires under the fabrication conditions, both relatively low temperature and a small amount of oxygen, represents an important advance towards their eventual integration for various technological applications.
International Journal of Refrigeration ( IF 0 ) Pub Date: , DOI:
10.1039/C3CE90073H
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Supplementary Information
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